Cas no 72601-07-1 (Acetamide, N-[2-(3-oxo-1-propenyl)phenyl]-)

• Product Name: Acetamide, N-[2-(3-oxo-1-propenyl)phenyl]-
• CAS No: 72601-07-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 543686
• PubChem ID: 71404388
• Update Time: 2025-04-19

Acetamide, N-[2-(3-oxo-1-propenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(3-oxo-1-propenyl)phenyl]-
• N-[2-(3-oxoprop-1-enyl)phenyl]acetamide
• 72601-07-1
• DTXSID40825239
• N-[2-(3-Oxoprop-1-en-1-yl)phenyl]acetamide

• Inchi： 1S/C11H11NO2/c1-9(14)12-11-7-3-2-5-10(11)6-4-8-13/h2-8H,1H3,(H,12,14)
• InChI Key： TZHPCIYFVAYBJO-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=CC=1C=CC=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17